(1r)-3-Amino-1-(thiophen-2-yl)propan-1-ol

• Molecular Formula: C7H11NOS
• Molecular Weight: 157.24 g/mol
• IUPAC Name: (1R)-3-amino-1-thiophen-2-ylpropan-1-ol
• InChI: InChI=1S/C7H11NOS/c8-4-3-6(9)7-2-1-5-10-7/h1-2,5-6,9H,3-4,8H2/t6-/m1/s1
• InChI Key: OFOQLYYHEOJCSK-ZCFIWIBFSA-N
• Isomeric SMILES: C1=CSC(=C1)[C@@H](CCN)O
• Canonical SMILES: C1=CSC(=C1)C(CCN)O

Description

(1r)-3-Amino-1-(thiophen-2-yl)propan-1-ol is an organic compound with the molecular formula C8H11NOS This compound features a thiophene ring, which is a five-membered ring containing sulfur, and an amino alcohol group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1r)-3-Amino-1-(thiophen-2-yl)propan-1-ol can be achieved through several methods. One common approach involves the reaction of thiophene-2-carbaldehyde with nitromethane to form a nitroalkene intermediate, which is then reduced to the corresponding amino alcohol using a reducing agent such as sodium borohydride . Another method involves the use of a Grignard reagent, where thiophene-2-magnesium bromide reacts with an appropriate epoxide to yield the desired amino alcohol .

Industrial Production Methods

Industrial production of this compound typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This may include the use of continuous flow reactors and advanced purification techniques such as chromatography and crystallization .

Chemical Reactions Analysis

Types of Reactions

(1r)-3-Amino-1-(thiophen-2-yl)propan-1-ol undergoes various chemical reactions, including:

Oxidation: The amino alcohol group can be oxidized to form the corresponding ketone or aldehyde using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The compound can be reduced to form the corresponding amine using reducing agents like lithium aluminum hydride.

Substitution: The thiophene ring can undergo electrophilic substitution reactions, such as halogenation or nitration, under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide

Reduction: Lithium aluminum hydride, sodium borohydride

Substitution: Halogens (e.g., chlorine, bromine), nitrating agents (e.g., nitric acid)

Major Products Formed

Oxidation: Ketones, aldehydes

Reduction: Amines

Substitution: Halogenated or nitrated thiophene derivatives

Scientific Research Applications

(1r)-3-Amino-1-(thiophen-2-yl)propan-1-ol has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its unique structural features and biological activity.

Industry: Utilized in the development of new materials and chemical processes.

Comparison with Similar Compounds

Similar Compounds

(1S)-3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol: Similar structure but with a methylamino group instead of an amino group.

®-3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol: Similar structure but with a different stereochemistry and a methylamino group.

Uniqueness

(1r)-3-Amino-1-(thiophen-2-yl)propan-1-ol is unique due to its specific stereochemistry and the presence of an amino alcohol group.